N-benzyl-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-benzyl-2-(4-oxo-[1]benzothiolo[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C19H15N3O2S/c23-16(20-10-13-6-2-1-3-7-13)11-22-12-21-17-14-8-4-5-9-15(14)25-18(17)19(22)24/h1-9,12H,10-11H2,(H,20,23)
• InChI Key: ZMIMTAXDRXUNJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)SC4=CC=CC=C43
• Molecular Formula: C19H15N3O2S
• Molecular Weight: 349.4 g/mol

Description

“N-benzyl-2-(4-oxo1benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide” is a complex organic compound. It likely contains a benzothieno[3,2-d]pyrimidin core, which is a type of heterocyclic compound. These types of compounds are often studied for their potential biological activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through processes like copper-catalyzed annulation. This involves the reaction of ketoxime acetates with acetoacetanilide.

Mechanism of Action

The mechanism of action of N-benzyl-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes involved in cell growth and division. In addition, it may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes involved in cell growth and division. In addition, this compound has shown potential as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide in lab experiments is its potential as a novel therapeutic agent. It has shown promising results in the treatment of various diseases, including cancer and neurodegenerative diseases. In addition, the synthesis of this compound is relatively simple and can be performed using readily available reagents.
However, there are also some limitations to using this compound in lab experiments. One limitation is its low solubility in water, which can make it difficult to administer in vivo. In addition, the mechanism of action of this compound is not fully understood, which can make it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for research on N-benzyl-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide. One area of research is the optimization of its therapeutic potential. This can involve the development of more potent analogs, as well as the identification of the molecular targets of this compound.
Another area of research is the investigation of the pharmacokinetics and pharmacodynamics of this compound. This can involve the study of its absorption, distribution, metabolism, and excretion in vivo, as well as its effects on various physiological processes.
Furthermore, the potential use of this compound in combination therapy with other drugs is an area of research that warrants further investigation. This can involve the study of its synergistic effects with other anticancer or neuroprotective agents.
Conclusion:
In conclusion, this compound is a novel chemical compound that has shown promising results in various fields such as medicinal chemistry, biochemistry, and pharmacology. Its potential as a therapeutic agent for the treatment of cancer and neurodegenerative diseases warrants further investigation. However, there are also limitations to using this compound in lab experiments, such as its low solubility in water and the need for further optimization of its therapeutic potential.

Scientific Research Applications

N-benzyl-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast, colon, and lung cancer. In addition, this compound has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.